![molecular formula C13H16N4O2 B2826163 (3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(2,5-dimethylfuran-3-yl)methanone CAS No. 1788678-94-3](/img/structure/B2826163.png)
(3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(2,5-dimethylfuran-3-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains a 1H-1,2,3-triazole ring, a pyrrolidine ring, and a 2,5-dimethylfuran ring. The 1H-1,2,3-triazole ring is a five-membered ring with two nitrogen atoms and three carbon atoms. It is a common structure in many pharmaceuticals and agrochemicals . The pyrrolidine ring is a five-membered ring with four carbon atoms and one nitrogen atom. The 2,5-dimethylfuran ring is a five-membered ring with four carbon atoms and one oxygen atom, and it has two methyl groups attached to it.
Molecular Structure Analysis
The molecular structure of this compound would be characterized by techniques such as 1H NMR, 13C NMR, FT-IR, and HRMS .Scientific Research Applications
Organic Synthesis
The compound can be used in organic synthesis . For instance, it can be used in the synthesis of 2,9-dioxabicyclo .
Drug Discovery
1,2,3-triazoles, a class of compounds to which this compound belongs, have found broad applications in drug discovery . They have been used in the development of various drugs, including anticonvulsant drug Rufinamide, broad spectrum cephalosporin antibiotic cefatrizine, an anticancer drug carboxyamidotriazole and β-lactum antibiotic tazobactam .
Polymer Chemistry
1,2,3-triazoles are also used in polymer chemistry . They can be used to create polymers with unique properties.
Supramolecular Chemistry
In supramolecular chemistry, 1,2,3-triazoles are used due to their ability to form hydrogen bonds .
Bioconjugation
1,2,3-triazoles are used in bioconjugation, a chemical strategy used to form stable covalent links between two molecules .
Chemical Biology
In chemical biology, 1,2,3-triazoles are used for various purposes, including the study of biological systems .
Fluorescent Imaging
1,2,3-triazoles are used in fluorescent imaging, a technique used to visualize cellular components .
Materials Science
In materials science, 1,2,3-triazoles are used in the development of new materials .
Mechanism of Action
properties
IUPAC Name |
(2,5-dimethylfuran-3-yl)-[3-(triazol-1-yl)pyrrolidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N4O2/c1-9-7-12(10(2)19-9)13(18)16-5-3-11(8-16)17-6-4-14-15-17/h4,6-7,11H,3,5,8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFZSRHXQKKASJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(=O)N2CCC(C2)N3C=CN=N3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(2,5-dimethylfuran-3-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.